BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety & Disposal Procedures for
PI3K-IN-28

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PI3K-IN-28

Cat. No.: B12420579

This guide provides essential safety and logistical information for the proper handling and
disposal of PIBK-IN-28, a potent inhibitor of phosphoinositide 3-kinase (PI3K) used in
laboratory research. The following procedures are based on general safety protocols for
handling solid chemical compounds and should be supplemented by the official Safety Data
Sheet (SDS) provided by your supplier and institutional guidelines.

Chemical and Physical Properties

For research use only, PIBK-IN-28 is a solid compound with the following characteristics.[1]
Researchers should handle this compound with care, assuming it may be harmful if ingested
and potentially irritating to the skin and eyes.

Property Data

Chemical Name PI3K-IN-28

CAS Number 2747100-02-1
Molecular Formula C26H16FaN303S2
Molecular Weight 653.54 g/mol
Physical State Solid

Store tightly closed in a dry, cool, and well-
Storage )
ventilated place.
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific, validated Safety Data Sheet for PI3K-IN-28 was not available, general safety
precautions for similar research compounds should be strictly followed. The primary hazards
include potential harm if swallowed, skin irritation, and eye irritation.

Standard Handling Precautions:
e Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Wear suitable protective clothing, including a lab coat.

Use chemical-impermeable gloves (e.g., nitrile) that have been inspected prior to use.

Wear tightly fitting safety goggles with side-shields.

Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol

Disposal of PIBK-IN-28 and its containers must be conducted in accordance with all applicable
federal, state, and local regulations. This protocol provides a general framework for safe
disposal.

Experimental Protocol: Waste Disposal
e Decontamination:

o Wipe down all surfaces and equipment that have come into contact with PI3K-IN-28 using
a suitable solvent (e.g., ethanol or isopropanol) and absorbent material.

o Collect all used absorbent materials as contaminated waste.

o Waste Segregation:
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o Solid Waste: Collect unused or waste PI3K-IN-28 powder in a clearly labeled, sealed
container designated for chemical waste. Do not mix with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

o Contaminated Materials: All disposable items, such as gloves, weigh paper, pipette tips,
and absorbent pads, that have come into contact with the compound should be collected
in a separate, sealed, and clearly labeled hazardous waste container.

o Liquid Waste (if applicable): If PIBK-IN-28 has been dissolved in a solvent, this solution
must be collected in a labeled, sealed container for liquid chemical waste. The solvent will
influence the specific disposal route.

o Container Labeling:

o Label all waste containers clearly with "Hazardous Waste," the full chemical name "PI3K-
IN-28," the approximate amount of waste, and the date.

» Storage Pending Disposal:

o Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until collection by trained EHS
personnel.

» Final Disposal:

o Arrange for pickup and disposal through your institution's certified EHS department or a
licensed chemical waste disposal contractor.[1][2] Never dispose of PI3K-IN-28 down the
drain or in regular trash.[1][2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PI3K-
IN-28 and associated materials.
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Caption: Disposal workflow for PI3BK-IN-28.

Disclaimer: This information is intended for guidance purposes only for research professionals.
The user is solely responsible for ensuring compliance with all applicable safety and
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environmental regulations. Always consult the substance-specific Safety Data Sheet (SDS) and
your institution's Environmental Health and Safety (EHS) office for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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